![molecular formula C25H25N3OS B3006785 (4-(4-Isopropylbenzo[d]thiazol-2-yl)piperazin-1-yl)(naphthalen-1-yl)methanone CAS No. 955637-02-2](/img/structure/B3006785.png)
(4-(4-Isopropylbenzo[d]thiazol-2-yl)piperazin-1-yl)(naphthalen-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The compound is likely synthesized through a multi-step procedure . The synthesis of similar compounds involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques . The crystal structure of a similar compound demonstrated a conventional chair conformation for the piperazine ring .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been greatly accelerated using microwave irradiation . The reactions were carried out under optimized copper catalyst copper(II) sulfate pentahydrate/sodium ascorbate, t-BuOH/water (1:1, v/v) to afford the regioselective 1,4-disubstituted 1,2,3-triazole isomer .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been characterized by their melting points and NMR data .Scientific Research Applications
Anticancer Agents
- A study by Gouhar and Raafat (2015) focused on the synthesis of related compounds, highlighting their potential as anticancer agents. This underscores the broader interest in similar compounds for cancer research (R. S. Gouhar, Eman M. Raafat, 2015).
Anti-mycobacterial Chemotypes
- Pancholia et al. (2016) identified the benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold as a new anti-mycobacterial chemotype, suggesting its effectiveness against Mycobacterium tuberculosis (S. Pancholia et al., 2016).
Anticonvulsant Agents
- Ghareb et al. (2017) conducted a study on similar compounds for their potential as anticonvulsant agents, indicating a broader research interest in neurological applications (Nagat Ghareb et al., 2017).
Antimicrobial Activity
- Mhaske et al. (2014) synthesized derivatives and tested them for antimicrobial activity, revealing the utility of such compounds in battling infections (P. Mhaske et al., 2014).
Serotonin Receptor Affinity
- Park et al. (2010) identified certain derivatives as having high affinities for serotonin receptors, suggesting their potential in psychopharmacology (C. Park et al., 2010).
Antibacterial Activity
- Shahana and Yardily (2020) synthesized novel compounds and explored their antibacterial activity, emphasizing the importance of such compounds in addressing bacterial infections (M. Shahana, A. Yardily, 2020).
Inhibitory Activity in Cancer Cells
- Lefranc et al. (2013) discussed the growth inhibitory activity of related thiazoles in cancer cell lines, underscoring the potential of these compounds in cancer therapy (F. Lefranc et al., 2013).
Corrosion Inhibition
- Singaravelu et al. (2022) investigated the use of similar compounds for corrosion inhibition, demonstrating their potential in materials science (P. Singaravelu et al., 2022).
Mechanism of Action
Target of Action
Compounds with similar structures, such as piperazine and benzothiazole derivatives, have been known to interact with various biological targets .
Mode of Action
It’s suggested that one of the mechanisms underlying the antimicrobial activity of similar compounds is the inhibition of dna gyrase .
Biochemical Pathways
For instance, thiazole derivatives are known to exhibit a broad range of chemical and biological properties .
Pharmacokinetics
The pharmacokinetic properties of similar compounds have been studied .
Result of Action
Similar compounds have been found to exhibit antimicrobial activity and cytotoxic activity against various cell lines .
properties
IUPAC Name |
naphthalen-1-yl-[4-(4-propan-2-yl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3OS/c1-17(2)19-10-6-12-22-23(19)26-25(30-22)28-15-13-27(14-16-28)24(29)21-11-5-8-18-7-3-4-9-20(18)21/h3-12,17H,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEFZJVVZLCSHLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.